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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-ethylquinoline

Cat. No.: B1280441

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical
properties of 6-Bromo-2-chloro-3-ethylquinoline, a compound of interest in chemical
research and drug discovery.

Physicochemical Properties

The key quantitative data for 6-Bromo-2-chloro-3-ethylquinoline are summarized in the table
below, offering a clear comparison of its fundamental properties.

Property Value Reference
Molecular Formula C11H9BrCIN [1][2]
Molecular Weight 270.55 g/mol [1112]
Monoisotopic Mass 268.96069 Da [2][3]

CAS Number 409346-70-9 [1][2]
Physical Form Solid

Boiling Point 345.5 °C at 760 mmHg [1]

Density 1.522 g/cm3 [1]
XLogP3-AA 4.6 [2]
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Experimental Protocols

While specific experimental protocols for the synthesis or application of 6-Bromo-2-chloro-3-
ethylquinoline are proprietary and detailed in specific patents or research articles not publicly
available in full, a general methodology for the synthesis of similar quinoline derivatives often
involves multi-step reactions. A common approach is the Combes quinoline synthesis or the
Gould-Jacobs reaction, which involves the condensation of anilines with (3-ketoesters, followed
by cyclization. For 6-Bromo-2-chloro-3-ethylquinoline, a plausible synthetic route would start
from a bromo-substituted aniline, followed by reactions to introduce the chloro and ethyl groups

at the appropriate positions on the quinoline core.
General Analytical Workflow for Characterization:

A typical workflow for the characterization of a newly synthesized batch of 6-Bromo-2-chloro-
3-ethylquinoline would involve the following steps to ensure its purity and structural integrity.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1280441?utm_src=pdf-body
https://www.benchchem.com/product/b1280441?utm_src=pdf-body
https://www.benchchem.com/product/b1280441?utm_src=pdf-body
https://www.benchchem.com/product/b1280441?utm_src=pdf-body
https://www.benchchem.com/product/b1280441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Purification

Chemical Synthesis

Column Chromatography

tructure Verification

Strudtural & Purity Analysis

NMR Spectroscopy
(IH’ 13C)

olecular Weight Confirmation

Mass Spectrometry

urity Assessment

HPLC Analysis

inal Product (>95% Purity)

Qualified Compound

Click to download full resolution via product page

Analytical Workflow for Compound Characterization.
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Application in Research: A Conceptual Signaling
Pathway

Quinoline derivatives are a well-established class of compounds with a broad range of
biological activities, including anticancer, antimalarial, and antibacterial properties. They often
function by interacting with key signaling pathways within cells. Below is a conceptual diagram
illustrating how a hypothetical quinoline-based drug candidate might modulate a generic
cancer-related signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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